Cas no 88154-20-5 (Pyrrolidine, 1,1'-[methylenebis(3-chloro-4,1-phenylene)]bis-)

Pyrrolidine, 1,1'-[methylenebis(3-chloro-4,1-phenylene)]bis- structure
88154-20-5 structure
Product Name:Pyrrolidine, 1,1'-[methylenebis(3-chloro-4,1-phenylene)]bis-
CAS No:88154-20-5
MF:C21H24Cl2N2
MW:375.334663391113
CID:642931
PubChem ID:71410456
Update Time:2025-04-19

Pyrrolidine, 1,1'-[methylenebis(3-chloro-4,1-phenylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1,1'-[methylenebis(3-chloro-4,1-phenylene)]bis-
    • 1-[3-chloro-4-[(2-chloro-4-pyrrolidin-1-ylphenyl)methyl]phenyl]pyrrolidine
    • 1,1'-[Methylenebis(3-chloro-4,1-phenylene)]dipyrrolidine
    • 88154-20-5
    • DTXSID90830131
    • Inchi: 1S/C21H24Cl2N2/c22-20-14-18(24-9-1-2-10-24)7-5-16(20)13-17-6-8-19(15-21(17)23)25-11-3-4-12-25/h5-8,14-15H,1-4,9-13H2
    • InChI Key: NGMNHSSUDIPDNM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N1CCCC1)CC1C=CC(=CC=1Cl)N1CCCC1

Computed Properties

  • Exact Mass: 374.1316542g/mol
  • Monoisotopic Mass: 374.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 6.5Ų
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.